2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-nitropyridine-4-carboxylic acid

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-nitropyridine-4-carboxylic acid
• InChI: InChI=1S/C11H13N3O6/c1-11(2,3)20-10(17)13-8-7(14(18)19)6(9(15)16)4-5-12-8/h4-5H,1-3H3,(H,15,16)(H,12,13,17)
• InChI Key: OAGNGKRPPWKORV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC=CC(=C1[N+](=O)[O-])C(=O)O
• Molecular Formula: C11H13N3O6
• Molecular Weight: 283.24 g/mol

Description

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-nitropyridine-4-carboxylic acid is a pyridine derivative that has been studied for its potential applications in scientific research. It is a valuable compound due to its ability to interact with biological systems and its unique chemical properties.

Mechanism Of Action

The mechanism of action of 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-nitropyridine-4-carboxylic acid is not fully understood, but it is believed to interact with biological systems through its unique chemical properties. It has been shown to bind to metal ions and to form complexes with proteins. Its ability to fluoresce under certain conditions makes it a useful tool for studying these interactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-nitropyridine-4-carboxylic acid are not well-characterized. However, it has been shown to have low toxicity in cell culture studies and has been used in vivo in animal studies without adverse effects. Its potential as a therapeutic agent for the treatment of cancer and other diseases is still being investigated.

Advantages And Limitations For Lab Experiments

One advantage of 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-nitropyridine-4-carboxylic acid is its ability to interact with biological systems in a unique way. Its fluorescent properties make it a useful tool for studying protein-protein interactions and enzyme assays. However, its limited solubility in aqueous solutions can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for the study of 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-nitropyridine-4-carboxylic acid. One area of interest is its potential as a therapeutic agent for the treatment of cancer and other diseases. It may also be useful for studying the interactions between metal ions and proteins. Additionally, further optimization of the synthesis method may lead to higher yields of pure product and new applications for this compound.

Synthesis Methods

The synthesis of 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-nitropyridine-4-carboxylic acid involves the reaction of 3-nitropyridine-4-carboxylic acid with tert-butyl chloroformate and diisopropylethylamine. The resulting compound is then treated with isobutylamine to yield the final product. This method has been optimized to produce high yields of pure product and is well-suited for large-scale synthesis.

Scientific Research Applications

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-nitropyridine-4-carboxylic acid has been studied for its potential applications in a variety of scientific research fields. One area of interest is its use as a fluorescent probe for the detection of metal ions. It has also been investigated for its potential as a therapeutic agent for the treatment of cancer and other diseases. Additionally, it has been used as a tool for studying protein-protein interactions and as a substrate for enzyme assays.